Cas no 16952-65-1 (1H-pyrido[4,3-d]pyrimidine-2,4-dione)
![1H-pyrido[4,3-d]pyrimidine-2,4-dione structure](https://ossimg.kuujia.com/scimg/17000/16952-65-1x500.png)
16952-65-1 structure
Product Name:1H-pyrido[4,3-d]pyrimidine-2,4-dione
CAS No:16952-65-1
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD14581701
CID:1033218
PubChem ID:577770
Update Time:2025-04-20
1H-pyrido[4,3-d]pyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione
- 1H-pyrido[4,3-d]pyrimidine-2,4-dione
- pyrido[4,3-d]pyriMidine-2,4-diol
- 16952-65-1
- SCHEMBL25722016
- RRZBAIDZJRMVES-UHFFFAOYSA-N
- DB-144443
- DTXSID40342012
- SCHEMBL9533317
- MFCD14581701
- CS-0208813
- 3H,6H-pyrido[4,3-d]pyrimidine-2,4-dione
- A907871
- 1H,3H-PYRIDO[4,3-D]PYRIMIDINE-2,4-DIONE
- SC4181
- DS-5786
- AKOS016010976
- Pyrido[4,3-d]pyrimidin-4(3H)-one, 2-hydroxy-
- SY258179
- XH1396
-
- MDL： MFCD14581701
- Inchi： 1S/C7H5N3O2/c11-6-4-3-8-2-1-5(4)9-7(12)10-6/h1-3H,(H2,9,10,11,12)
- InChI Key： RRZBAIDZJRMVES-UHFFFAOYSA-N
- SMILES： O=C1C2C=NC=CC=2NC(N1)=O
Computed Properties
- Exact Mass: 163.038176411g/mol
- Monoisotopic Mass: 163.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 71.1Ų
1H-pyrido[4,3-d]pyrimidine-2,4-dione Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Inert atmosphere,Room Temperature
1H-pyrido[4,3-d]pyrimidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | II651-5g |
Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione |
16952-65-1 | 95+% | 5g |
9360CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | II651-1g |
Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione |
16952-65-1 | 95+% | 1g |
3440CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | II651-10g |
Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione |
16952-65-1 | 95+% | 10g |
14040CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | II651-25g |
Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione |
16952-65-1 | 95+% | 25g |
23400CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | II651-250mg |
Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione |
16952-65-1 | 95+% | 250mg |
1528CNY | 2021-05-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P14940-1g |
Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione |
16952-65-1 | 1g |
¥5182.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P14940-250mg |
Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione |
16952-65-1 | 250mg |
¥2332.0 | 2021-09-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P899996-1g |
Pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione |
16952-65-1 | ≥95% | 1g |
2,737.80 | 2021-05-17 | |
| Chemenu | CM127797-1g |
pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione |
16952-65-1 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM127797-5g |
pyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione |
16952-65-1 | 95% | 5g |
$*** | 2023-03-30 |
1H-pyrido[4,3-d]pyrimidine-2,4-dione Related Literature
-
1. Pyridopyrimidines. Part VI. Fragmentation of some pyridopyrimidin-4(3H)-ones and pyridopyrimidine-2,4(1H,3H)-diones induced by electron impactI. R. Gelling,W. J. Irwin,D. G. Wibberley J. Chem. Soc. B 1969 513
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